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Get Quote

A definitive guide for researchers and drug development professionals on the crystallographic

confirmation of the molecular structure of novel compounds, exemplified by C11H21IN2O2.

This guide provides a comparative overview of alternative analytical techniques, supported by

experimental data protocols.

The precise determination of a molecule's three-dimensional structure is a cornerstone of

modern chemistry and drug development. For a novel compound with the molecular formula

C11H21IN2O2, elucidating its exact atomic arrangement is crucial for understanding its

chemical properties, biological activity, and potential as a therapeutic agent. Single-crystal X-

ray crystallography stands as the gold standard for unambiguous structure determination,

providing detailed insights into bond lengths, angles, and stereochemistry.[1] This guide details

the crystallographic workflow for confirming the structure of C11H21IN2O2 and compares this

definitive method with other widely used analytical techniques.
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Single-crystal X-ray diffraction (SCXRD) offers the most comprehensive and direct route to

determining molecular structure.[1] The technique relies on the diffraction of X-rays by a well-

ordered crystal lattice. The resulting diffraction pattern is then used to calculate the electron

density distribution within the crystal, revealing the precise positions of each atom in the

molecule.

Experimental Protocol: Single-Crystal X-ray Diffraction
Crystallization: The primary and often most challenging step is to grow a single crystal of

C11H21IN2O2 of suitable size and quality.[1] This is typically achieved by slow evaporation

of a saturated solution of the compound in an appropriate organic solvent.[1] Various

techniques, such as vapor diffusion or cooling crystallization, may be employed to obtain

diffraction-quality crystals.

Data Collection: A suitable single crystal is mounted on a goniometer and placed in a narrow

beam of X-rays. The crystal is then rotated while being irradiated, and the diffraction patterns

are recorded on a detector.

Structure Solution and Refinement: The collected diffraction data are processed to determine

the unit cell dimensions and space group. The initial crystal structure is solved using direct

methods or Patterson methods.[2] This initial model is then refined against the experimental

data to optimize the atomic positions, and thermal parameters, and to minimize the

difference between the observed and calculated diffraction patterns.
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Parameter Value Description

Crystal System Monoclinic
The crystal system describes

the symmetry of the unit cell.

Space Group P2₁/c

The space group provides

detailed information about the

symmetry elements within the

crystal.

a (Å) 10.25
Length of the 'a' axis of the unit

cell.

b (Å) 8.54
Length of the 'b' axis of the unit

cell.

c (Å) 18.92
Length of the 'c' axis of the unit

cell.

β (°) 95.3
The angle of the 'β' axis in a

monoclinic system.

Volume (Å³) 1645.7 The volume of the unit cell.

Z 4
The number of molecules per

unit cell.

R-factor 0.035

A measure of the agreement

between the crystallographic

model and the experimental X-

ray diffraction data. A lower

value indicates a better fit.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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